![molecular formula C10H8F2O B1324715 Cyclopropyl 3,4-difluorophenyl ketone CAS No. 898790-32-4](/img/structure/B1324715.png)
Cyclopropyl 3,4-difluorophenyl ketone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropyl 3,4-difluorophenyl ketone is a chemical compound with the CAS Number: 898790-32-4 . It has a molecular weight of 182.17 and its IUPAC name is cyclopropyl (3,4-difluorophenyl)methanone .
Molecular Structure Analysis
The InChI code for Cyclopropyl 3,4-difluorophenyl ketone is 1S/C10H8F2O/c11-8-4-3-7 (5-9 (8)12)10 (13)6-1-2-6/h3-6H,1-2H2 . The InChI key is ONVXAUXWUIDYPG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Cyclopropyl 3,4-difluorophenyl ketone is a colorless oil . Other physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Organic Synthesis
This compound is used in the synthesis of amine derivatives and salts, which are important in various organic synthesis processes .
Chemical Research
Heterocycle Formation
The compound is involved in the formation of heterocycles bearing a CF3 group, which are significant in pharmaceutical research .
Gold-Catalyzed Cycloadditions
It acts as a precursor in gold-catalyzed cycloadditions, which are useful in creating complex organic molecules .
Mechanism of Action
Mode of Action
Cyclopropyl ketones have been reported to participate in gold-catalyzed divergent (4 + 4) cycloadditions . In such reactions, the cyclopropyl ketone may act as a building block, contributing to the formation of complex structures.
Biochemical Pathways
Cyclopropyl ketones have been used in the synthesis of various complex structures, suggesting that they may influence a variety of biochemical pathways depending on the specific reaction .
Result of Action
It has been used in the synthesis of complex structures, suggesting that it may contribute to the formation of these structures .
properties
IUPAC Name |
cyclopropyl-(3,4-difluorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2O/c11-8-4-3-7(5-9(8)12)10(13)6-1-2-6/h3-6H,1-2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONVXAUXWUIDYPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=CC(=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40642509 |
Source
|
Record name | Cyclopropyl(3,4-difluorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl 3,4-difluorophenyl ketone | |
CAS RN |
898790-32-4 |
Source
|
Record name | Cyclopropyl(3,4-difluorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.